N-(2-Amino-1-cyclopentylethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclopentylethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C19H28N2O.ClH/c20-13-18(15-7-1-2-8-15)21-19(22)12-16-10-5-9-14-6-3-4-11-17(14)16;/h3-4,6,11,15-16,18H,1-2,5,7-10,12-13,20H2,(H,21,22);1H
• InChI Key: JAXXDGXUWPWCDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN)NC(=O)CC2CCCC3=CC=CC=C23.Cl
• Molecular Formula: C19H29ClN2O
• Molecular Weight: 336.9 g/mol

Description

N-(2-Amino-1-cyclopentylethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O and its molecular weight is 336.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Nguyen et al. (2003) discussed a regioselective oxidation method for synthesizing related compounds, which might be relevant to producing derivatives of the compound (Nguyen et al., 2003).
• Huang et al. (2008) proposed an efficient procedure for the preparation of a compound closely related to N-(2-Amino-1-cyclopentylethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide;hydrochloride, which may offer insights into its synthesis (Huang et al., 2008).

Chemical Transformations and Derivatives

• Markosyan et al. (2018) demonstrated the transformation of related chemical structures, providing a framework that might be applied to modify or derive new compounds from the target compound (Markosyan et al., 2018).
• Zhao et al. (2011) described the synthesis of enamides from ketones, which could potentially be applicable in the manipulation of N-(2-Amino-1-cyclopentylethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide;hydrochloride (Zhao et al., 2011).

Pharmacological Studies

• Özgeriş et al. (2017) synthesized ureas and sulfamides derived from 1-aminotetralins, indicating the potential for creating pharmacologically active derivatives from similar compounds (Özgeriş et al., 2017).
• Bardou et al. (1998) studied the effects of beta3-adrenoceptor agonists, including compounds structurally similar to the target compound, on human colonic motility, suggesting potential gastrointestinal applications (Bardou et al., 1998).

Biochemical and Synthetic Applications

• Wei-dong (2013) outlined a method for the stereoselective reduction of acyl-protected aminonaphthyl ketones, which could be relevant for producing stereochemically defined derivatives of the target compound (Wei-dong, 2013).
• Göksu et al. (2003) described the synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol from naphthalene-2,3-diol, a process that might be adapted for synthesizing related compounds (Göksu et al., 2003).